BENGHE Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety and Handling Guide for
Ozenoxacin-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ozenoxacin-d3

Cat. No.: B12372220

For researchers, scientists, and drug development professionals, adherence to stringent safety
protocols is paramount when handling chemical compounds. This guide provides essential
safety and logistical information for the handling of Ozenoxacin-d3, a deuterated analog of the
quinolone antibiotic Ozenoxacin. The following procedural guidance is designed to ensure the
safe handling, use, and disposal of this compound in a laboratory setting.

Hazard Identification and Classification

Ozenoxacin-d3 is a pharmaceutical-related compound with unknown potency.[1] While some
safety data sheets (SDS) do not classify it as a hazardous chemical under OSHA Hazard
Communication Standard 29 CFR 1910.1200, others provide specific hazard statements for the
non-deuterated form, Ozenoxacin.[1][2] To ensure maximum safety, it is prudent to handle
Ozenoxacin-d3 with the precautions outlined for its non-deuterated counterpart.

Hazard Classification GHS Category Source
Acute Toxicity, Oral Category 4 [2]
Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 2/2A

Specific Target Organ Toxicity Category 3 (Respiratory tract

(Single Exposure) irritation)
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Signal Word: Warning
Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the most critical line of defense
against exposure. The following PPE is mandatory when handling Ozenoxacin-d3.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.

o Hand Protection: Chemical-resistant gloves must be worn. Always inspect gloves prior to use
and change them immediately if they are torn, punctured, or contaminated. It is
recommended to wear two pairs of gloves, especially during compounding, administering,
and disposal. Wash hands thoroughly before putting on and after removing gloves.

o Skin and Body Protection: Wear a protective disposable gown made of low-permeability
fabric with a solid front, long sleeves, and tight-fitting cuffs. Impervious clothing should be
used to prevent skin contact.

o Respiratory Protection: If working with the compound in a way that may generate dust or
aerosols, or if exposure limits are exceeded, a full-face respirator should be used. Ensure
work is conducted in a well-ventilated area, preferably within a chemical fume hood.

Experimental Workflow and Handling Procedures

The following diagram outlines the standard operating procedure for the safe handling of
Ozenoxacin-d3 from receipt to disposal.
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First-Aid Measures

In the event of exposure, immediate action is crucial.

 Inhalation: If breathing is difficult, move the individual to fresh air and keep them at rest in a
comfortable position for breathing. Seek medical attention if symptoms develop or persist.

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water. Consult a doctor if irritation occurs.

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Spill and Leak Procedures

In case of a spill, follow these steps:

o Evacuate unnecessary personnel from the area.

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment, including respiratory protection.
e Avoid generating dust during clean-up.

o For dry spills, sweep or vacuum up the material and place it in a suitable, sealed container
for disposal.

« For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place in
a sealed container.

¢ Clean the spill surface thoroughly to remove any residual contamination.

o Prevent the spilled material from entering drains, water courses, or the ground.
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Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated area. Keep containers tightly closed.

o Disposal: Ozenoxacin-d3 and its contaminated packaging must be disposed of as
hazardous waste. Offer excess and expired materials to a licensed hazardous material
disposal company. Do not allow the product to reach the sewage system or ground water.
Ensure that all federal, state, and local regulations for disposal are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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